(8-Methyl-2,3-dihydro[1,4]dioxino[2,3-f]quinolin-2-yl)methyl 4-methylbenzene-1-sulfonate

• IUPAC Name: (8-methyl-2,3-dihydro-[1,4]dioxino[2,3-f]quinolin-2-yl)methyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C20H19NO5S/c1-13-3-6-16(7-4-13)27(22,23)25-12-15-11-24-19-10-9-18-17(20(19)26-15)8-5-14(2)21-18/h3-10,15H,11-12H2,1-2H3
• InChI Key: MYHBOPKOGIKIFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC2COC3=C(O2)C4=C(C=C3)N=C(C=C4)C
• Molecular Formula: C20H19NO5S
• DSSTOX Substance ID: DTXSID50619545
• Molecular Weight: 385.4 g/mol
• CAS RN: 475682-51-0

Description

The compound is a derivative of quinoline, which is a heterocyclic aromatic organic compound. It has a bicyclic structure, with a benzene ring fused to a pyridine at two adjacent carbon atoms. The presence of the dioxino group suggests that it might have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The quinoline core provides a rigid, planar structure, while the dioxino and sulfonate groups could add steric bulk.

Physical And Chemical Properties Analysis

The physical and chemical properties would be influenced by the functional groups present in the molecule. For instance, the sulfonate group might confer water solubility, while the aromatic rings could contribute to stability.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many quinoline derivatives are used as antimalarial drugs, where they interfere with the heme detoxification process in the malaria parasite.

Safety and Hazards

As with any chemical compound, the safety and hazards would depend on factors like reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. It could be interesting to explore its potential uses in medicinal chemistry, given the biological activity of many quinoline derivatives.

Synthesis routes and methods I

Procedure details

To a solution of {(2R)-7-nitro-8-[(E)-3-oxo-1-butenyl]-2,3-dihydro-1,4-benzodioxin-2-yl}methyl 4-methylbenzenesulfonate (3.40 g, 7.83 mmole) in 200 mL of acetic acid/ethanol (3:2) was added 2.25 g (40.2 mmole) of iron powder and the mixture was heated at reflux under nitrogen for 8 hours. After the reaction was complete, 150 mL of water was added and the mixture filtered through a pad of celite. The filtrate was neutralized with saturated aqueous sodium bicarbonate and extracted with ethyl acetate. The extract was dried over magnesium sulfate, filtered, and evaporated in vacuum. The residue was column chromatographed on silica gel using a gradient elution commencing with 20% ethyl acetate/hexane and ending with 70% ethyl acetate/hexane to give 2.5 g of the (R)-enantiomer of the title compound as a yellow oil. 1H-NMR (CDCl3): doublet 8.1 δ (1 H); doublet 7.6 δ (2 H) doublet 7.45 δ (1 H); multiplet 7.2 δ (4 H); multiplet 4.6 δ (1 H); multiplet 4.3 δ (3 H); multiplet 4.1 δ (1 H); singlet 2.5 δ (3 H); singlet 2.4 δ (3 H).

Synthesis routes and methods II

Procedure details

A solution of [8-methyl-2,3-dihydro[1,4]dioxino[2,3-f]quinolin-2-yl]-methanol (0.13 g, 0.57 mmol), tosyl chloride (0.16 g, 0.82 mmol) and triethylamine (0.65 mL, 4.7 mmol) in CH2Cl2 (8 mL) was stirred at room temperature for 18 h. CHCl3 (30 mL) and H2O (30 mL) were added. The two layers were separated. The aqueous layer was extracted with CHCl3 (20 mL). The combined organic layers were dried over Na2SO4, filtered and concentrated in vacuo. Purification on SiO2, eluting with (1:1) hexane:EtOAc gave 0.19 g (88%) of the title compound as a brown syrup.